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Welcome to the technical support center for the synthesis of 2',4',6'-trihydroxy-2-
methoxyacetophenone. This guide is designed for researchers, scientists, and drug
development professionals to navigate the complexities of this synthesis, troubleshoot common
iIssues, and understand the underlying chemical principles.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to prepare 2',4',6'-trinydroxy-2-
methoxyacetophenone?

Al: The synthesis of 2',4',6'-trihydroxy-2-methoxyacetophenone and its derivatives typically
involves the acylation of a highly activated aromatic ring, such as phloroglucinol or its methoxy
derivatives. Key methods include:

+ Hoesch Reaction: This reaction condenses a nitrile (like methoxyacetonitrile) with an
electron-rich arene (phloroglucinol) using a Lewis acid catalyst (e.g., zinc chloride) and
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hydrogen chloride.[1][2] An imine intermediate is formed and subsequently hydrolyzed to
yield the desired aryl ketone.[1][2]

» Friedel-Crafts Acylation: This classic method involves the reaction of an acylating agent (e.g.,
2-methoxyacetyl chloride or acetic anhydride) with a phloroglucinol derivative in the
presence of a Lewis acid catalyst like aluminum chloride.[3][4]

* Nencki Reaction: A modification of the Friedel-Crafts reaction, this method uses a carboxylic
acid and a Lewis acid (often zinc chloride) to acylate phenols.[5][6][7]

Q2: Why is phloroglucinol a common starting material, and what are its key reactivity
characteristics?

A2: Phloroglucinol (1,3,5-trihydroxybenzene) is an excellent starting material due to its highly
activated aromatic ring. The three hydroxyl groups are strong activating groups, making the
ring highly susceptible to electrophilic aromatic substitution.[8] However, this high reactivity can
also be a challenge, leading to multiple acylations or other side reactions if not carefully
controlled. Phloroglucinol also exhibits keto-enol tautomerism, which can influence its reactivity.

[9]
Q3: What are the primary functions of the Lewis acid catalyst in these acylation reactions?

A3: The Lewis acid (e.qg., AICls, ZnCl2) plays a crucial role in activating the acylating agent. It
coordinates with the carbonyl oxygen of the acyl chloride or anhydride, or with the nitrile
nitrogen in the Hoesch reaction, to generate a highly electrophilic species (an acylium ion or a
nitrilium ion).[2][10] This electrophile is then attacked by the electron-rich phloroglucinol ring.

Troubleshooting Guide: Side Reactions & Solutions

This section addresses specific experimental issues, their probable causes rooted in side
reactions, and actionable solutions.

Issue 1: Low Yield of the Desired Product with a
Complex Mixture of Byproducts

Probable Cause: Multiple Acylations
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The high reactivity of the phloroglucinol ring can lead to the addition of more than one acyl
group, resulting in di- and tri-acylated products.[1] This is particularly prevalent in Friedel-Crafts
and Nencki reactions if the stoichiometry and reaction conditions are not optimized.

Solutions:

» Control Stoichiometry: Use a precise 1:1 molar ratio of the phloroglucinol derivative to the
acylating agent.

o Reaction Temperature: Conduct the reaction at low temperatures (often 0°C or below) to
minimize over-acylation.[2]

» Choice of Catalyst: Milder Lewis acids, such as zinc chloride, are often preferred over the
more reactive aluminum chloride to reduce the formation of multiple products.[11]

» Solvent Effects: The choice of solvent can influence reactivity. Less polar solvents can
sometimes help to moderate the reaction rate.

Table 1: Effect of Lewis Acid on Product Distribution in Friedel-Crafts Acylation

Desired Mono-

. . Di-acylated
Lewis Acid Temperature (°C) acylated Product
Byproduct (%)
(%)
AICls 25 45 35
ZnClz 0 75 10
FeCls 25 60 20

Note: The above data is illustrative and actual results may vary based on specific reaction
conditions.

Issue 2: Formation of an O-acylated or O-alkylated
Impurity

Probable Cause: Competing C- vs. O-Alkylation/Acylation
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Phenols and phenoxides are ambident nucleophiles, meaning they can react at either the
carbon of the ring (C-alkylation/acylation) or the oxygen of the hydroxyl group (O-
alkylation/acylation).[12] The formation of an ether or ester byproduct reduces the yield of the

desired C-acylated product.
Solutions:
o Solvent Choice: The solvent plays a critical role in directing the regioselectivity.

o For C-acylation/alkylation: Protic solvents (like water or trifluoroethanol) can solvate the
phenoxide oxygen through hydrogen bonding, hindering O-attack and favoring C-
acylation.[12]

o For O-acylation/alkylation: Aprotic polar solvents (like DMF or DMSO) tend to favor O-
acylation.[12]

e Reaction Conditions: Under strongly acidic conditions, such as in the Friedel-Crafts or
Hoesch reactions, C-acylation is generally favored.

Diagram 1: C- vs. O-Acylation Pathways

2',4' 6'-trihydroxy-2-
Reactants Ring Attack methoxyacetophenone

. Electrophilic Attack . Y
Acylium lon (R-C=0)+ Phloroglucinol Derivative
~ Oxygen Attack
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Caption: Competing pathways for C- and O-acylation of phloroglucinol.

Issue 3: Presence of a Demethylated Byproduct

Probable Cause: Cleavage of the Methoxy Group
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The methoxy group on the 2-methoxyacetyl moiety can be susceptible to cleavage under the
strongly acidic conditions of the reaction, particularly in the presence of strong Lewis acids like
aluminum chloride or boron tribromide.[13][14] This results in the formation of 2',4',6'-
trihydroxyacetophenone as a significant impurity.

Solutions:

o Milder Lewis Acids: Use zinc chloride or ferric chloride, which are less prone to causing
demethylation.

o Temperature Control: Perform the reaction at the lowest possible temperature that still allows
for a reasonable reaction rate.

o Alternative Reagents: Consider using reagents known for milder demethylation conditions if
cleavage is a persistent issue.[15] Some methods utilize lithium halides for demethylation.
[16]

Diagram 2: Demethylation Side Reaction Workflow
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Caption: Workflow illustrating the demethylation side reaction.
Issue 4: Product Degradation During Workup and

Purification

Probable Cause: Instability of Phloroglucinol Derivatives
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Phloroglucinol and its derivatives can be sensitive to air, light, and pH changes.[17] They are
particularly susceptible to oxidation and degradation under alkaline conditions.[18]

Solutions:

Acidic Workup: Maintain acidic conditions during the aqueous workup to ensure the stability
of the phenolic hydroxyl groups.[19]

Inert Atmosphere: Perform the reaction and workup under an inert atmosphere (e.g.,
nitrogen or argon) to prevent oxidation, especially if the reaction is heated.

Purification Method:

o Crystallization: This is often the preferred method for purification. Recrystallization from an
appropriate solvent system can effectively remove many impurities.

o Chromatography: If crystallization is not effective, column chromatography on silica gel
can be used. However, prolonged exposure to silica gel (which can be slightly acidic) may
cause degradation for some sensitive compounds. Using a deactivated silica gel or a
different stationary phase may be necessary.

Experimental Protocol: A General Procedure for the Hoesch Synthesis of 2',4',6'-
Trihydroxyacetophenone

This protocol is a representative example and may require optimization for the synthesis of the
2-methoxy derivative.

Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a gas inlet
tube, and a calcium chloride drying tube, combine well-dried phloroglucinol (1.0 eq),
anhydrous methoxyacetonitrile (1.1 eq), and finely powdered fused zinc chloride (0.2 eq) in
anhydrous ether.[20]

Reaction: Cool the mixture in an ice-salt bath to 0°C.[20] Bubble dry hydrogen chloride gas
through the stirred mixture for 3-4 hours, maintaining the temperature at 0°C.[20]

Isolation of Intermediate: After the reaction is complete, allow the mixture to stand overnight
in a refrigerator. A bulky orange-yellow precipitate of the ketimine hydrochloride intermediate
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will form.[20] Decant the ether and wash the precipitate with fresh anhydrous ether.

o Hydrolysis: Transfer the solid intermediate to a round-bottom flask and add water. Reflux the
mixture with stirring for 1-2 hours to hydrolyze the imine.[20]

o Workup and Purification: Cool the reaction mixture to room temperature and allow it to stand
overnight. The product will crystallize out as pale yellow needles.[20] Filter the product, wash
with cold water, and dry under vacuum. Further purification can be achieved by
recrystallization from hot water or an ethanol/water mixture.

References
o Wikipedia. (n.d.). Hoesch reaction. Retrieved from [Link]
e Grokipedia. (n.d.). Hoesch reaction. Retrieved from [Link]

e PharmaXChange.info. (2011, April 9). Phenolates- O-alkylation and C-alkylation. Retrieved
from [Link]

e NC-Chem. (2025, April 19). Nencki reaction. Acetylation without Acetic Anhydride. 2,4-
dihydroxyacetophenone. Retrieved from [Link]

e Google Patents. (n.d.). US7053218B2 - Process for regioselective demethylation of p-
methoxy group in phenolic ester and diaryl ketone moieties.

e ResearchGate. (2025, August 7). (PDF) Alkylation of Phenol: A Mechanistic View. Retrieved
from [Link]

o Exporter China. (2024, March 20). What Is the Mechanism of Phenol Alkylation? Retrieved
from [Link]

e SpringerLink. (2023, February 17). Efficient O-demethylation of lignin-derived aromatic
compounds under moderate conditions. Retrieved from [Link]

e Organic Reactions. (n.d.). The Hoesch Synthesis. Retrieved from [Link]

¢ Royal Society of Chemistry. (2023, October 25). Selective demethylation reactions of
biomass-derived aromatic ether polymers for bio-based lignin chemicals. Retrieved from

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.chemicalbook.com/synthesis/2-4-6-trihydroxyacetophenone-monohydrate.htm
https://www.chemicalbook.com/synthesis/2-4-6-trihydroxyacetophenone-monohydrate.htm
https://www.chemicalbook.com/synthesis/2-4-6-trihydroxyacetophenone-monohydrate.htm
https://en.wikipedia.org/wiki/Hoesch_reaction
https://grokipedia.org/Hoesch_reaction
https://pharmaxchange.info/notes-on-o-alkylation-and-c-alkylation-of-phenolates/
https://www.youtube.com/watch?v=ob7rXJRxHRM
https://www.researchgate.net/publication/233989917_Alkylation_of_Phenol_A_Mechanistic_View
https://www.exporter-china.com/2024/03/20/what-is-the-mechanism-of-phenol-alkylation/
https://link.springer.com/article/10.1186/s13068-023-02279-0
https://organicreactions.org/index.php/The_Hoesch_Synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

[Link]

IJSDR. (n.d.). Validation of Stability Indicating RP-HPLC method for Phloroglucinol in
pharmaceutical Oral Solid Dosage Form. Retrieved from [Link]

Wiley Online Library. (n.d.). Nencki Reaction. Retrieved from [Link]
VDOC.PUB. (n.d.). Houben - Hoesch Reaction. Retrieved from [Link]

Google Patents. (n.d.). Method for demethylation or removing methoxy group of an aromatic
compound having a....

Common Organic Chemistry. (n.d.). Demethylation of Methyl Ethers (O-Demethylation).
Retrieved from [Link]

International Journal of Research in Pharmaceutical and Nano Sciences. (n.d.). METHOD
DEVELOPMENT AND VALIDATION OF FORCED DEGRADATION STUDIES OF
PHLOROGLUCINOL BY USING HPLC. Retrieved from [Link]

Wikipedia. (n.d.). Gattermann reaction. Retrieved from [Link]

Eng. &Tech.Journal. (2014, April 7). Synthesis and Theoretical Study of Some 2,4,6
Trihydroxyacetophenone Schiff base Ligandes. Retrieved from [Link]

Organic Syntheses. (n.d.). 2,6-dihydroxyacetophenone. Retrieved from [Link]

National Institutes of Health. (n.d.). Synthesis and Docking Studies of 2,4,6-Trihydroxy-3-
Geranylacetophenone Analogs as Potential Lipoxygenase Inhibitor. Retrieved from [Link]

L.S.College, Muzaffarpur. (2020, May 11). Gattermann reaction. Retrieved from [Link]

National Institutes of Health. (2023, August 2). Selective nucleophilic a-C alkylation of
phenols with alcohols via Ti=Ca intermediate on anatase TiO2 surface. Retrieved from [Link]

BYJU'S. (n.d.). Gattermann reaction examples. Retrieved from [Link]
Gattermann Aldehyde Synthesis. (n.d.). Retrieved from [Link]

Google Patents. (n.d.). JPH10279515A - Production of 2-hydroxy-4-methoxyacetophenone.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2023/gc/d3gc02867d
https://www.ijsdr.org/papers/IJSDR1801053.pdf
https://onlinelibrary.wiley.com/doi/10.1002/9780470638859.conrr452
https://vdoc.pub/documents/houben-hoesch-reaction-2i1j8k1j1gq0
https://commonorganicchemistry.com/Rxn_Pages/O-Demethylation/O-Demethylation_Index.htm
https://www.ijrpns.com/wp-content/uploads/2019/07/9.-RP-28.pdf
https://en.wikipedia.org/wiki/Gattermann_reaction
https://www.iasj.net/iasj/download/c913532f845a7679
http://www.orgsyn.org/demo.aspx?prep=cv3p0278
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273315/
https://www.lscollege.ac.in/sites/default/files/e-content/Gattermann%20Reaction.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10395648/
https://byjus.com/chemistry/gattermann-reaction/
https://doi.org/10.1017/UPO9788175968295.054
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

e Organic Chemistry Portal. (n.d.). Synthesis of a-Hydroxyacetophenones. Retrieved from
[Link]

» National Institutes of Health. (2021, March 20). Phloroglucinol Derivatives in Plant-Beneficial
Pseudomonas spp.: Biosynthesis, Regulation, and Functions. Retrieved from [Link]

o Wikipedia. (n.d.). Phloroglucinol. Retrieved from [Link]

e Google Patents. (n.d.). US4053517A - Method of acylation of phloroglucinol.

e The Good Scents Company. (n.d.). 2,4,6-trihydroxyacetophenone, 480-66-0. Retrieved from
[Link]

o ResearchGate. (n.d.). General proposed reaction Friedel-Craft C-acylation of phloroglucinol
into triacylphloroglucinol. Retrieved from [Link]

e PubMed. (2015, April 24). Friedel-crafts Alkylation of Acylphloroglucinols Catalyzed by a
Fungal Indole Prenyltransferase. Retrieved from [Link]

e Grokipedia. (n.d.). 2,4,6-Trihydroxyacetophenone. Retrieved from [Link]

o ChemistryViews. (2012, November 21). C- or O-Alkylation?. Retrieved from [Link]

o National Institutes of Health. (n.d.). Applications of Friedel-Crafts reactions in total synthesis
of natural products. Retrieved from [Link]

e MDPI. (n.d.). Synthesis of 2,4-dihydroxyacetophenone derivatives as potent PDE-1 and -3
inhibitors: in vitro and in silico insights. Retrieved from [Link]

e Google Patents. (n.d.). US10752571B2 - Method for purification of 4-hydroxyacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.organic-chemistry.org/abstracts/lit3/065.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8000490/
https://en.wikipedia.org/wiki/Phloroglucinol
https://www.thegoodscentscompany.com/data/rw1035651.html
https://www.researchgate.net/figure/General-proposed-reaction-Friedel-Craft-C-acylation-of-phloroglucinol-into_fig1_328325022
https://pubmed.ncbi.nlm.nih.gov/25909923/
https://grokipedia.org/2,4,6-Trihydroxyacetophenone
https://www.chemistryviews.org/details/ezine/2709941/C__or_O-Alkylation.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5446210/
https://www.mdpi.com/1420-3049/24/19/3542
https://www.benchchem.com/product/b184150?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

1. Hoesch reaction - Wikipedia [en.wikipedia.org]
2. grokipedia.com [grokipedia.com]

3. Synthesis and Docking Studies of 2,4,6-Trihydroxy-3-Geranylacetophenone Analogs as
Potential Lipoxygenase Inhibitor - PMC [pmc.ncbi.nim.nih.gov]

4. US4053517A - Method of acylation of phloroglucinol - Google Patents
[patents.google.com]

5. youtube.com [youtube.com]

6. pdf.benchchem.com [pdf.benchchem.com]

7. Nencki Reaction [drugfuture.com]

8. researchgate.net [researchgate.net]

9. Phloroglucinol - Wikipedia [en.wikipedia.org]

10. What Is the Mechanism of Phenol Alkylation? Exporter China [slchemtech.com]
11. Houben-Hoesch Synthesis | Thermo Fisher Scientific - JP [thermofisher.com]
12. pharmaxchange.info [pharmaxchange.info]

13. US7053218B2 - Process for regioselective demethylation of p-methoxy group in phenolic
ester and diaryl ketone moieties - Google Patents [patents.google.com]

14. Efficient O-demethylation of lignin-derived aromatic compounds under moderate
conditions - PMC [pmc.ncbi.nlm.nih.gov]

15. Demethylation of Methyl Ethers (O-Demethylation) [commonorganicchemistry.com]

16. Selective demethylation reactions of biomass-derived aromatic ether polymers for bio-
based lignin chemicals - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC02867D
[pubs.rsc.org]

17. pdf.benchchem.com [pdf.benchchem.com]
18. ijrpns.com [ijrpns.com]
19. Synthesis of a-Hydroxyacetophenones [organic-chemistry.org]

20. 2',4',6'-Trihydroxyacetophenone monohydrate synthesis - chemicalbook
[chemicalbook.com]

To cite this document: BenchChem. [Technical Support Center: Synthesis of 2',4',6'-
Trihydroxy-2-methoxyacetophenone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184150/docs#technical-support-center-synthesis-of-
2-4-6-trihydroxy-2-methoxyacetophenone]

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://en.wikipedia.org/wiki/Hoesch_reaction
https://grokipedia.com/page/Hoesch_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271415/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6271415/
https://patents.google.com/patent/US4053517A/en
https://patents.google.com/patent/US4053517A/en
https://www.youtube.com/watch?v=Ufu8knOqI6M
https://pdf.benchchem.com/8/The_Genesis_of_a_Key_Intermediate_An_In_depth_Technical_Guide_to_the_Discovery_and_Synthesis_of_2_Hydroxyacetophenone.pdf
https://www.drugfuture.com/organicnamereactions/onr275.htm
https://www.researchgate.net/figure/General-proposed-reaction-Friedel-Craft-C-acylation-of-phloroglucinol-into_fig1_336264801
https://en.wikipedia.org/wiki/Phloroglucinol
https://www.slchemtech.com/news/what-is-the-mechanism-of-phenol-alkylation.html
https://www.thermofisher.com/jp/ja/home/chemicals/learning-center/organic-chemistry-resources/electrophilic-aromatic-substitution-reactions/houben-hoesch-synthesis.html
https://pharmaxchange.info/2011/04/phenolates-o-alkylation-and-c-alkylation/
https://patents.google.com/patent/US7053218B2/en
https://patents.google.com/patent/US7053218B2/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC9936356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9936356/
https://commonorganicchemistry.com/Rxn_Pages/O_Demethylation/O-Demethylation_Index.htm
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d3gc02867d
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d3gc02867d
https://pubs.rsc.org/en/content/articlehtml/2023/gc/d3gc02867d
https://pdf.benchchem.com/57/Phloroglucinol_Dihydrate_A_Technical_Guide_to_Stability_and_Storage.pdf
http://ijrpns.com/article/METHOD%20DEVELOPMENT%20AND%20VALIDATION%20OF%20FORCED%20DEGRADATION%20STUDIES%20OF%20PHLOROGLUCINOL%20BY%20USING%20HPLC.pdf
https://www.organic-chemistry.org/abstracts/lit3/677.shtm
https://www.chemicalbook.com/synthesis/2-4-6-trihydroxyacetophenone-monohydrate.htm
https://www.chemicalbook.com/synthesis/2-4-6-trihydroxyacetophenone-monohydrate.htm
https://www.benchchem.com/product/b184150/docs#technical-support-center-synthesis-of-2-4-6-trihydroxy-2-methoxyacetophenone
https://www.benchchem.com/product/b184150/docs#technical-support-center-synthesis-of-2-4-6-trihydroxy-2-methoxyacetophenone
https://www.benchchem.com/product/b184150/docs#technical-support-center-synthesis-of-2-4-6-trihydroxy-2-methoxyacetophenone
https://www.benchchem.com/product/b184150/docs#technical-support-center-synthesis-of-2-4-6-trihydroxy-2-methoxyacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184150?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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